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Compound of Interest

Compound Name: Confertifolin

Cat. No.: B156486 Get Quote

An In-depth Examination of the Sesquiterpenoid Lactone: Confertifolin (CAS Number: 1811-

23-0)

This technical guide provides a comprehensive overview of Confertifolin, a sesquiterpenoid

lactone of significant interest to the scientific community. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical properties, biological activities, and the experimental protocols used to determine

them.

Core Chemical and Physical Data
Confertifolin is a naturally occurring compound isolated from various plant species, including

those of the Polygonum genus. Its fundamental chemical and physical properties are

summarized below.
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Property Value Citation

CAS Number 1811-23-0 [1]

Molecular Formula C₁₅H₂₂O₂ [1]

Molecular Weight 234.33 g/mol [2]

IUPAC Name

(3aR,5aR,9aS)-3,5a,9-

trimethyl-3a,4,5,5a,6,7,8,9-

octahydronaphtho[1,2-b]furan-

2(3H)-one

Boiling Point Approximately 365.5°C [2]

Topological Polar Surface Area 26.3 Å² [2]

Biological Activity of Confertifolin
Confertifolin has demonstrated a range of biological activities, most notably its antimicrobial

and insecticidal properties. The following tables summarize the key quantitative data from

published studies.

Antimicrobial Activity
Confertifolin has been shown to be effective against a variety of bacterial and fungal strains.

The minimum inhibitory concentration (MIC) values are presented below.
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Target Organism Type
Minimum Inhibitory
Concentration
(MIC) (µg/mL)

Citation

Enterococcus faecalis Bacterium 31.25 [1][2]

Scopulariopsis sp. Fungus 7.81 [1][2]

Curvularia lunata Fungus 7.81 [1][2]

Epidermophyton

floccosum
Fungus 7.81 [1][2]

Trichophyton

mentagrophytes
Fungus 16.62 [1]

Trichophyton rubrum

(MTCC 296)
Fungus 16.62 [1]

Aspergillus niger Fungus 31.25 [1]

Botrytis cinerea Fungus 31.25 [1]

Magnaporthe grisea Fungus 62.5 [1]

Trichophyton simii Fungus 125 [1]

Trichophyton rubrum

(clinical isolate)
Fungus 125 [1]

Insecticidal Activity against Aedes aegypti
Confertifolin has shown significant insecticidal effects against the dengue vector, Aedes

aegypti.
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Activity Type Target Stage Measurement Value (ppm) Citation

Larvicidal
Second Instar

Larvae
LC₅₀ 2.90 [2]

Larvicidal
Fourth Instar

Larvae
LC₅₀ 2.96 [2]

Ovicidal Eggs -
Strong effect at

10 ppm
[2]

Repellent Adult -

>300 minutes of

protection at 10

ppm

[2]

Adulticidal Adult -
100% mortality at

10 ppm
[2]

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

Antimicrobial Susceptibility Testing: Broth Microdilution
Method
This protocol is based on standard methods for determining the Minimum Inhibitory

Concentration (MIC) of a compound.[3][4][5]

Objective: To determine the lowest concentration of Confertifolin that inhibits the visible

growth of a microorganism.

Materials:

Confertifolin

96-well microtiter plates

Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)
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Bacterial or fungal inoculums, adjusted to a 0.5 McFarland standard

Sterile saline

Incubator

Procedure:

Preparation of Confertifolin Stock Solution: Dissolve a known weight of Confertifolin in a

suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the

Confertifolin stock solution with the appropriate broth to achieve a range of final

concentrations to be tested.

Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline and

adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1.5

x 10⁸ CFU/mL for bacteria. Further dilute this suspension in broth to achieve the final desired

inoculum concentration in the wells (typically 5 x 10⁵ CFU/mL).

Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the

serially diluted Confertifolin. Include a positive control well (broth and inoculum, no

compound) and a negative control well (broth only).

Incubation: Cover the plate and incubate at 37°C for 24 hours for bacteria, or at a suitable

temperature and duration for fungi (e.g., 28-30°C for 48-72 hours).

MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the

lowest concentration of Confertifolin at which there is no visible growth of the

microorganism.

Larvicidal Bioassay against Aedes aegypti
This protocol is adapted from the World Health Organization (WHO) guidelines for testing

mosquito larvicides.[2][6][7]

Objective: To determine the lethal concentration (LC₅₀) of Confertifolin against Aedes aegypti

larvae.
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Materials:

Confertifolin

Aedes aegypti larvae (e.g., second and fourth instars)

Disposable cups or beakers

Dechlorinated water

Ethanol or a suitable solvent

Pipettes

Small amount of larval food (e.g., yeast extract)

Procedure:

Preparation of Test Solutions: Prepare a stock solution of Confertifolin in a suitable solvent.

From this stock, prepare a series of dilutions in dechlorinated water to achieve the desired

test concentrations. A control group with the solvent and dechlorinated water should also be

prepared.

Exposure: Place a defined number of larvae (e.g., 20-25) into each test cup containing a

specific volume of the test solution (e.g., 100 mL). Each concentration should be tested in

triplicate.

Incubation: Maintain the test cups under controlled laboratory conditions (e.g., 25-28°C,

12:12 hour light:dark cycle). A small amount of larval food can be added to each cup.

Mortality Assessment: After 24 hours of exposure, count the number of dead larvae in each

cup. Larvae are considered dead if they are unable to move when gently prodded.

Data Analysis: Calculate the percentage mortality for each concentration. The LC₅₀ value

(the concentration that kills 50% of the larvae) can then be determined using probit analysis

or other suitable statistical methods.
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Potential Signaling Pathways
While the specific signaling pathways modulated by Confertifolin have not been extensively

studied, its classification as a sesquiterpenoid lactone suggests potential interactions with key

cellular signaling cascades. Many sesquiterpenoid lactones are known to modulate

inflammatory and cell survival pathways, such as the NF-κB and PI3K/Akt/mTOR pathways.

Disclaimer: The following diagrams represent generalized signaling pathways that are known to

be affected by other sesquiterpenoid lactones. Their direct modulation by Confertifolin has not

been experimentally confirmed in the available literature.

Caption: A simplified diagram of the canonical NF-κB signaling pathway.
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Caption: An overview of the PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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